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Compound of Interest

Compound Name: C.l. Mordant red 94

Cat. No.: B15555623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of C.I.
Mordant Red 94, an azo dye. Due to the limited availability of specific quantitative solubility
data for C.l. Mordant Red 94, this document synthesizes qualitative information from related
mordant dyes to provide a predictive assessment of its solubility profile. Furthermore, a
detailed, generalized experimental protocol for determining dye solubility is presented,
alongside a logical workflow diagram.

Introduction to C.l. Mordant Red 94

C.l. Mordant Red 94 is classified as an azo dye. Its chemical structure and properties are
registered under CAS No. 61931-83-7. Azo dyes are characterized by the presence of one or
more azo groups (—N=N-) and are widely used in the textile industry for dyeing various fibers.
Mordant dyes, specifically, require a mordant to bind to the material, which improves the
fastness of the dye. Understanding the solubility of such dyes is crucial for their application in
various industrial and research settings.

Predicted Solubility Profile of C.I. Mordant Red 94

While specific quantitative solubility data for C.l. Mordant Red 94 is not readily available in the
public domain, a qualitative understanding of its solubility can be inferred from the known
characteristics of other mordant red dyes. The following table summarizes the solubility of
several related compounds.
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C.l. Mordant C.l. Mordant C.l. Mordant C.l. Mordant C.l. Mordant

Solvent
Red 3 Red 5 Red 7 Red 9 Red 19
Water Soluble Soluble[1] Soluble[2] Soluble[3] Soluble[4]
Slightly Slightly Slightly Slightly Sparingly
Ethanol
Soluble[5] Soluble[1] Soluble[2] Soluble[3] Soluble[4]
Slightl Slightl Slightl
Acetone gy Soluble[1] gy gy Soluble[4]
Soluble[5] Soluble[2] Soluble[3]
N N Slightly
Cellosolve Soluble[5] Not Specified  Not Specified Soluble[4]
Soluble[3]
Other
Organic Not Specified  Not Specified  Insoluble[2] Insoluble[3] Insoluble[4]
Solvents

Based on this comparative data, it is predicted that C.l. Mordant Red 94 will exhibit good
solubility in water and limited solubility in polar organic solvents such as ethanol and acetone. It
is likely to be insoluble in non-polar organic solvents.

Experimental Protocol for Determining Dye
Solubility

The following is a generalized, comprehensive protocol for determining the solubility of a dye
like C.I. Mordant Red 94 in various solvents. This method is based on the gravimetric analysis
of saturated solutions.

Objective: To quantitatively determine the solubility of C.l. Mordant Red 94 in a range of
solvents at a specified temperature.

Materials:
e C.I. Mordant Red 94 powder
o Selected solvents (e.g., deionized water, ethanol, methanol, acetone, dimethyl sulfoxide)

e Volumetric flasks (10 mL)
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e Analytical balance

e Magnetic stirrer and stir bars

o Thermostatically controlled water bath or incubator
o Centrifuge and centrifuge tubes

e Syringe filters (0.45 um)

e Micropipettes

o UV-Vis spectrophotometer and cuvettes

e Drying oven

Methodology:

e Preparation of Saturated Solutions:

1. Add an excess amount of C.l. Mordant Red 94 powder to a series of 10 mL volumetric
flasks, each containing a different solvent. An excess is ensured when a visible amount of
undissolved solid remains.

2. Place the flasks in a thermostatically controlled water bath or incubator set to the desired
temperature (e.g., 25 °C).

3. Stir the solutions vigorously using a magnetic stirrer for a set period (e.g., 24 hours) to
ensure equilibrium is reached.

e Separation of Undissolved Solid:

1. After the equilibration period, allow the solutions to stand undisturbed for at least one hour
to allow the excess solid to settle.

2. Carefully transfer an aliquot of the supernatant from each flask into a centrifuge tube.
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3. Centrifuge the tubes at a high speed (e.g., 10,000 rpm) for 15 minutes to pellet any
remaining suspended particles.

o Gravimetric Analysis:

1. Carefully withdraw a precise volume (e.g., 5 mL) of the clear supernatant from each
centrifuge tube using a micropipette.

2. Transfer the aliquot to a pre-weighed, dry evaporating dish.

3. Place the evaporating dishes in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the dye (e.g., 60-80 °C).

4. Once the solvent has completely evaporated, cool the dishes in a desiccator and weigh
them on an analytical balance.

5. The difference in weight corresponds to the mass of the dissolved dye.
o Calculation of Solubility:

1. Calculate the solubility in g/L using the following formula: Solubility (g/L) = (Mass of
dissolved dye (g) / Volume of aliquot (L))

e Spectrophotometric Analysis (Optional Cross-Validation):

1. Prepare a series of standard solutions of known concentrations of C.l. Mordant Red 94 in
the respective solvents.

2. Measure the absorbance of these standards at the wavelength of maximum absorbance
(Amax) to create a calibration curve.

3. Dilute a small, precise volume of the clear supernatant from the saturated solutions and
measure its absorbance.

4. Use the calibration curve to determine the concentration of the dye in the saturated
solution.

Workflow for Solubility Determination
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The following diagram illustrates the logical workflow for the experimental determination of dye
solubility.

Preparation of Saturated Solution

Add excess dye to solvent

Equilibrate at constant temperature with stirring

Allow solid to settle

Centrifuge supernatant

Extract known volume of clear supernatant

:

Evaporate solvent

'

Weigh dried solute

Calculation

Calculate solubility (g/L)
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Caption: Experimental workflow for determining dye solubility.

Signaling Pathways

Currently, there is no scientific literature available to suggest that C.l. Mordant Red 94, a
synthetic dye, is involved in any biological signaling pathways. Its primary applications are in
industrial dyeing and as a staining agent, and it is not designed to interact with biological
systems in a signaling capacity.

Conclusion

This technical guide has provided a comprehensive overview of the predicted solubility
characteristics of C.l. Mordant Red 94 based on data from analogous compounds. A detailed,
generalized experimental protocol has been outlined to enable researchers to determine the
precise solubility of this dye in various solvents. The provided workflow diagram offers a clear
visual representation of the experimental process. While quantitative data for C.l. Mordant Red
94 remains elusive, the information and methodologies presented herein provide a solid
foundation for its practical application and further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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red-94-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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